Cas no 283594-71-8 (2H-1,3-Oxazin-2-one,tetrahydro-4,6-dimethyl-5-(1-methylethyl)-, (4R,5R,6S)-)

• Product Name: 2H-1,3-Oxazin-2-one,tetrahydro-4,6-dimethyl-5-(1-methylethyl)-, (4R,5R,6S)-
• CAS No: 283594-71-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 248419
• Update Time: 2024-01-26

2H-1,3-Oxazin-2-one,tetrahydro-4,6-dimethyl-5-(1-methylethyl)-, (4R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazin-2-one,tetrahydro-4,6-dimethyl-5-(1-methylethyl)-, (4R,5R,6S)-
• 2H-1,3-Oxazin-2-one,tetrahydro-4,6-dimethyl-5-(1-methylethyl)-,(4R,5R,6S)-(9CI)

• Inchi： 1S/C9H17NO2/c1-5(2)8-6(3)10-9(11)12-7(8)4/h5-8H,1-4H3,(H,10,11)/t6-,7+,8-/m1/s1
• InChI Key： XGJRMMALNTXPCE-GJMOJQLCSA-N
• SMILES： O1[C@@H](C)[C@H](C(C)C)[C@@H](C)NC1=O

Computed Properties

• Exact Mass: 171.12601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3

Experimental Properties

• PSA: 38.33